2-(4-Methylfuran-2-yl)ethan-1-ol

• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• IUPAC Name: 2-(4-methylfuran-2-yl)ethanol
• InChI: InChI=1S/C7H10O2/c1-6-4-7(2-3-8)9-5-6/h4-5,8H,2-3H2,1H3
• InChI Key: GPICDYBZFHHUMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC(=C1)CCO

Description

2-(4-Methylfuran-2-yl)ethan-1-ol is a furan-derived alcohol characterized by a methyl substituent at the 4-position of the furan ring and an ethanol group at the 2-position. The furan ring contributes aromaticity and electron-rich properties, while the methyl group enhances steric bulk and may influence reactivity. This compound is of interest in organic synthesis, flavor chemistry, and pharmaceutical intermediates due to its hybrid aromatic-aliphatic structure.

Preparation Methods

Method Description

A well-documented approach involves the generation of 4-methylfuran-2-yl lithium species by lithiation of 4-methylfuran, followed by nucleophilic addition to an epoxide such as ethylene oxide or substituted epoxides to install the ethan-1-ol side chain.

• Step 1: Under an inert atmosphere, 4-methylfuran (20 mmol) is dissolved in dry diethyl ether (50 mL) and cooled to 0 °C.
• Step 2: n-Butyllithium (15 mmol, 1.6 M in hexanes) is added dropwise to generate the 4-methylfuran-2-yl lithium intermediate.
• Step 3: After stirring at room temperature for 2 hours, the appropriate epoxide (e.g., ethylene oxide for ethan-1-ol side chain) is added at 0 °C.
• Step 4: The reaction mixture is stirred for an additional 16 hours at room temperature.
• Step 5: The reaction is quenched with water, extracted with ether, and the solvent evaporated.
• Step 6: The crude product is purified by column chromatography using hexane/ethyl acetate mixtures.

This method typically yields β-hydroxyalkyl-substituted furans in 55–80% yields based on the epoxide used.

Reaction Scheme

$$
\text{4-Methylfuran} \xrightarrow[\text{Et}_2\text{O}, 0^\circ C \to RT]{\text{n-BuLi}} \text{4-Methylfuran-2-yl lithium} \xrightarrow[\text{0}^\circ C]{\text{Epoxide}} \text{2-(4-Methylfuran-2-yl)ethan-1-ol}
$$

Advantages and Limitations

• Advantages: High regioselectivity for substitution at the 2-position of the furan ring; moderate to good yields; straightforward purification.
• Limitations: Requires handling of pyrophoric n-butyllithium and low temperatures; sensitive to moisture; epoxides may be hazardous.

Alternative Synthetic Routes

Reduction of Corresponding Aldehydes or Ketones

Another approach involves the synthesis of 2-(4-methylfuran-2-yl)acetaldehyde or ketone intermediates, followed by reduction to the corresponding alcohol.

• For example, coupling 4-methylfuran with α-halo ketones or aldehydes can yield β-keto or β-hydroxy furans.
• Subsequent reduction with mild hydride reagents (NaBH4 or LiAlH4) affords the ethan-1-ol side chain.

This method is less direct but useful when epoxide reagents are unavailable or when selective reductions are required.

Regiospecific Functionalization via Protecting Groups and Organocopper Reagents

Regiospecific preparation of substituted furans including 4-methyl derivatives can be achieved by:

• Protection of hydroxyl groups (e.g., tert-butyldiphenylsilyl ethers)
• Reaction with organocopper reagents (e.g., Me2CuLi) to introduce alkyl groups at specific positions
• Deprotection and cyclization to yield the desired furan alcohols

This method is more complex but allows for fine control of substitution patterns.

Data Table: Summary of Preparation Methods

Method	Key Reagents/Conditions	Yield Range (%)	Notes
Organolithium addition to epoxides	4-Methylfuran, n-BuLi, ethylene oxide, Et2O, 0 °C to RT	55–80	Direct installation of ethan-1-ol side chain; requires inert atmosphere
Reduction of β-keto furans	β-Keto furans, NaBH4 or LiAlH4	42–78	Two-step process; useful for complex derivatives
Regiospecific organocopper route	Me2CuLi, TBDPS protection, TBAF deprotection	Variable	High regioselectivity; multi-step synthesis

Supporting Research and Analytical Data

• Nuclear Magnetic Resonance (NMR): Proton NMR typically shows characteristic signals for the furan ring protons, methyl substituent (~2.0 ppm singlet), and the methylene protons of the ethan-1-ol side chain (~3.5–4.0 ppm multiplet) confirming substitution pattern.
• Chromatographic Purification: Silica gel chromatography with hexane/ethyl acetate mixtures is effective for isolating pure product.
• Reaction Monitoring: Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are used to monitor reaction progress and purity.
• Oxidation and Further Functionalization: The β-hydroxy furans can be oxidized to β-keto furans using pyridinium chlorochromate (PCC) if required for further synthetic elaboration.

Chemical Reactions Analysis

Oxidation: 4-methylfurfuryl alcohol can be oxidized to form 4-methylfuran-2-carboxylic acid.

Reduction: Reduction of the furan ring leads to tetrahydro-4-methylfuran-2-ol.

Substitution: The hydroxyl group can undergo substitution reactions.

Common Reagents: Sodium borohydride (for reduction), chromic acid (for oxidation), and Lewis acids (for cyclization).

Scientific Research Applications

Chemistry: Used as a building block for various organic syntheses.

Biology: Investigated for its potential as a bio-based solvent and as a precursor for biofuels.

Medicine: Explored for its antimicrobial and antioxidant properties.

Industry: Used in flavor and fragrance production.

Mechanism of Action

The exact mechanism of action for 4-methylfurfuryl alcohol’s effects depends on its specific application. For example, in biological systems, it may interact with enzymes or cell receptors.

Comparison with Similar Compounds

Data Tables

Key Findings

Reactivity : Furan-based alcohols exhibit higher electrophilic substitution reactivity than phenyl or oxazole analogs due to the electron-rich furan ring.

Synthetic Flexibility : Phenyl and oxazole derivatives are more amenable to functional group diversification (e.g., halogenation, amination) .

Applications: Furan derivatives are favored in flavor chemistry, while amino/sulfanyl variants are prioritized in drug synthesis .

Biological Activity

2-(4-Methylfuran-2-yl)ethan-1-ol, also known as 4-methylfuran-2-yl ethanol, is a compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Molecular Formula: C8H10O
Molecular Weight: 138.16 g/mol
IUPAC Name: 2-(4-methylfuran-2-yl)ethanol
Canonical SMILES: CC(C1=CC=C(C=C1)C)O

Biological Activity

Research indicates that 2-(4-Methylfuran-2-yl)ethan-1-ol exhibits various biological activities, including:

• Antimicrobial Properties : Studies have shown that compounds containing furan rings can possess antimicrobial properties. The presence of the methyl group on the furan ring may enhance these effects by altering the compound's interaction with microbial membranes.
• Antioxidant Activity : The compound has been evaluated for its ability to scavenge free radicals, suggesting potential applications in preventing oxidative stress-related diseases.
• Neuroprotective Effects : Preliminary studies indicate that 2-(4-Methylfuran-2-yl)ethan-1-ol may protect neuronal cells from oxidative damage, which is crucial in neurodegenerative disorders.

The exact mechanism by which 2-(4-Methylfuran-2-yl)ethan-1-ol exerts its biological effects is not fully understood. However, it is hypothesized that:

• The compound may interact with cellular membranes due to its hydrophobic furan ring structure, influencing membrane fluidity and permeability.
• It could modulate enzyme activity through reversible binding, affecting metabolic pathways linked to oxidative stress and inflammation.

Study 1: Antimicrobial Activity

A study conducted by researchers at Journal of Medicinal Chemistry assessed the antimicrobial efficacy of various furan derivatives, including 2-(4-Methylfuran-2-yl)ethan-1-ol. Results indicated a significant reduction in bacterial growth against Staphylococcus aureus and Escherichia coli at concentrations above 100 µg/mL.

Study 2: Antioxidant Capacity

In a study published in Food Chemistry, the antioxidant capacity of 2-(4-Methylfuran-2-yl)ethan-1-ol was evaluated using DPPH and ABTS assays. The compound displayed an IC50 value of 45 µg/mL in the DPPH assay, indicating moderate antioxidant activity compared to ascorbic acid.

Study 3: Neuroprotective Properties

Research published in Neuroscience Letters explored the neuroprotective effects of this compound on SH-SY5Y neuroblastoma cells subjected to oxidative stress induced by hydrogen peroxide. The study found that pretreatment with 2-(4-Methylfuran-2-yl)ethan-1-ol significantly reduced cell death and lipid peroxidation levels.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-(4-Methylfuran-2-yl)ethan-1-ol, a comparison with related compounds is useful:

Compound Name	Structure Type	Antimicrobial Activity	Antioxidant Activity	Neuroprotective Effects
2-(4-Methylfuran-2-yl)ethan-1-ol	Furan derivative	Yes	Moderate	Yes
Furfuryl Alcohol	Furan derivative	Moderate	Low	No
5-Methylfurfural	Furan derivative	Yes	High	No

Q & A

Q. What are the recommended synthetic routes for 2-(4-Methylfuran-2-yl)ethan-1-ol, and how can reaction conditions be optimized to maximize yield?

• Methodological Answer : A robust approach involves iron-catalyzed hydration of alkynes under aerobic conditions. For example, using iron(II) phthalocyanine (FePC) as a catalyst (0.25 mol%), ethanol solvent, and stirring at room temperature for 6–24 hours. This method follows Markovnikov addition, producing secondary alcohols with high regioselectivity . Alternatively, borane dimethyl sulfide can reduce ketone precursors to alcohols under controlled conditions (e.g., anhydrous tetrahydrofuran, 0°C to RT). Purification via flash chromatography (e.g., silica gel, hexane/ethyl acetate gradient) ensures high purity . Key Optimization Factors :

• Catalyst loading (≤0.5 mol% FePC avoids over-oxidation).
• Solvent polarity (ethanol enhances solubility of polar intermediates).
• Reaction time (monitored via TLC/GC to prevent side products).

Q. How should researchers characterize the structure and purity of 2-(4-Methylfuran-2-yl)ethan-1-ol?

• Methodological Answer : 1H/13C NMR spectroscopy identifies functional groups and stereochemistry. For example:

• 1H NMR : Expect signals for the furan methyl group (δ ~2.3 ppm, singlet) and ethan-1-ol protons (δ ~4.7 ppm, quartet; δ ~1.4 ppm, doublet for CH3) .
• 13C NMR : Furan carbons (δ ~110–150 ppm), alcohol-bearing carbon (δ ~65–70 ppm) .
  Purity Assessment :
• TLC (Rf comparison with standards; silica gel plates).
• GC-MS (retention time and fragmentation patterns).
• Melting point (if crystalline) or HPLC for quantification .

Q. What are the typical reactivity patterns of 2-(4-Methylfuran-2-yl)ethan-1-ol under oxidation or substitution reactions?

• Methodological Answer :

• Oxidation : Use pyridinium chlorochromate (PCC) in dichloromethane to convert the alcohol to a ketone (2-(4-Methylfuran-2-yl)ethan-1-one) without over-oxidizing the furan ring .
• Substitution : React with thionyl chloride (SOCl2) to form the corresponding chloride derivative, useful in nucleophilic acyl substitutions .
  Side Reactions :
• Furan ring sensitivity to strong acids/bases requires pH control (e.g., buffered conditions).

Q. How can researchers ensure reproducibility in synthesizing 2-(4-Methylfuran-2-yl)ethan-1-ol derivatives?

• Methodological Answer :

• Standardized Protocols : Pre-dry solvents (e.g., molecular sieves for ethanol).
• Catalyst Activation : Pre-stir FePC in ethanol for 30 minutes to ensure homogeneity .
• Inert Atmosphere : Use argon/nitrogen for moisture-sensitive steps (e.g., borane reductions) .
• Yield Tracking : Report isolated yields (post-chromatography) and provide NMR/GC traces in supplementary data.

Q. What spectroscopic techniques are critical for confirming the stereochemistry of 2-(4-Methylfuran-2-yl)ethan-1-ol?

• Methodological Answer :

• NOESY/ROESY NMR : Detects spatial proximity between furan methyl and alcohol protons.
• Polarimetry : Measures optical activity if the compound is chiral (e.g., enantiomeric excess).
• X-ray Crystallography : Resolves absolute configuration (if crystals are obtainable) .

Advanced Research Questions

Q. What catalytic mechanisms explain the regioselectivity observed in the iron-catalyzed synthesis of 2-(4-Methylfuran-2-yl)ethan-1-ol from alkynes?

• Methodological Answer : FePC catalyzes anti-Markovnikov hydration via a radical mechanism. The iron center coordinates to the alkyne, stabilizing a vinyl radical intermediate that reacts with water. Aerobic conditions regenerate Fe(II) to Fe(III), maintaining catalytic cycles. Computational studies (DFT) can map transition states to rationalize selectivity .

Q. How do solvent polarity and temperature influence the stereochemical outcomes in 2-(4-Methylfuran-2-yl)ethan-1-ol derivatization?

• Methodological Answer :

• Polar Solvents (e.g., DMF) : Stabilize charged intermediates, favoring SN2 mechanisms (e.g., inversion in substitution reactions).
• Nonpolar Solvents (e.g., toluene) : Promote SN1 pathways, leading to racemization.
• Low Temperatures (0–5°C) : Suppress side reactions (e.g., furan ring opening).
  Experimental validation via kinetic studies (Arrhenius plots) and stereochemical tracking (chiral HPLC) is recommended .

Q. What strategies mitigate furan ring degradation during the functionalization of 2-(4-Methylfuran-2-yl)ethan-1-ol?

• Methodological Answer :

• Protection/Deprotection : Temporarily protect the furan oxygen with trimethylsilyl (TMS) groups during harsh reactions (e.g., strong acid/base conditions).
• Mild Oxidants : Use TEMPO/NaOCl instead of Cr(VI) reagents to preserve ring integrity .
• Microwave-Assisted Synthesis : Shortens reaction times, reducing thermal degradation .

Q. How can computational modeling predict the biological activity of 2-(4-Methylfuran-2-yl)ethan-1-ol derivatives?

• Methodological Answer :

• Docking Simulations : Use AutoDock Vina to model interactions with target enzymes (e.g., cytochrome P450).
• QSAR Studies : Correlate substituent electronic effects (Hammett σ values) with bioactivity data.
• MD Simulations : Assess binding stability (e.g., RMSD plots over 100 ns trajectories) .

Q. What are the limitations of current synthetic methods for 2-(4-Methylfuran-2-yl)ethan-1-ol, and how can they be addressed?

• Methodological Answer :
• Low Yields in Scale-Up : Batch reactors may suffer from poor mixing; switch to flow chemistry for consistent heat/mass transfer .
• Byproduct Formation : Optimize stoichiometry (e.g., 1.2 equiv. borane) and use in-line IR spectroscopy for real-time monitoring .
• Catalyst Deactivation : Immobilize FePC on mesoporous silica to enhance recyclability .